Cas no 23799-59-9 ((5-METHYL-1-BENZOTHIEN-3-YL)ACETONITRILE)

• Product Name: (5-METHYL-1-BENZOTHIEN-3-YL)ACETONITRILE
• CAS No: 23799-59-9
• MF: C₁₁H₉NS
• MW: 187.260861158371
• CID: 890219
• PubChem ID: 738617
• Update Time: 2025-04-19

(5-METHYL-1-BENZOTHIEN-3-YL)ACETONITRILE Chemical and Physical Properties

Names and Identifiers

• (5-METHYL-1-BENZOTHIEN-3-YL)ACETONITRILE
• (5-METHYL-1-BENZOTHIOPHEN-3-YL)ACETONITRILE
• (5-methyl-benzo[b]thiophen-3-yl)-acetonitrile
• 3-Cyanmethyl-5-methyl-benzo< b> thiophen
• 3-Cyanomethyl-5-methyl-benzo< b> thiophen
• AA-516
• AC1LEMZD
• CTK4F2284
• HMS1443C17
• Maybridge3_004285
• SBB090619

• Inchi： 1S/C11H9NS/c1-8-2-3-11-10(6-8)9(4-5-12)7-13-11/h2-3,6-7H,4H2,1H3
• InChI Key： RRLULFXAPBEUDL-UHFFFAOYSA-N
• SMILES： S1C=C(CC#N)C2C=C(C)C=CC1=2

Computed Properties

• Exact Mass: 187.04557046g/mol
• Monoisotopic Mass: 187.04557046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 52Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes